Cas no 533876-94-7 (7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one structure

533876-94-7 structure

Product Name:7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

CAS No:533876-94-7

MF:C₂₃H₁₈BrN₃O₄

MW:480.31072473526

CID:5809009

PubChem ID:5088545

Update Time:2023-11-21

7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

- 7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
- AKOS024608870
- 533876-94-7
- Oprea1_851110
- 7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
- F1596-0546
- 7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
- Inchi： 1S/C23H18BrN3O4/c1-14-7-8-16(11-20(14)27(30)31)23(29)26-13-21(28)25-19-10-9-17(24)12-18(19)22(26)15-5-3-2-4-6-15/h2-12,22H,13H2,1H3,(H,25,28)
- InChI Key： DVYUEMVGWZMACV-UHFFFAOYSA-N
- SMILES： N1C2=CC=C(Br)C=C2C(C2=CC=CC=C2)N(C(=O)C2=CC=C(C)C([N+]([O-])=O)=C2)CC1=O

Computed Properties

Exact Mass: 479.04807g/mol
Monoisotopic Mass: 479.04807g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 2
Complexity: 693
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 95.2Å²

7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1596-0546-2μmol	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1596-0546-5μmol	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1596-0546-10μmol	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1596-0546-20μmol	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1596-0546-1mg	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1596-0546-2mg	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1596-0546-3mg	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1596-0546-4mg	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1596-0546-5mg	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1596-0546-10mg	7-bromo-4-(4-methyl-3-nitrobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533876-94-7	90%+	10mg	$79.0	2023-05-17